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Compound of Interest

Compound Name: Coumamidine gamma1

Cat. No.: B051222 Get Quote

Initial publication and proposed structure of Coumamidine gamma 1 has not been

independently verified or revised since its discovery in 1989. Extensive literature searches did

not yield any studies that have independently synthesized or re-characterized Coumamidine

gamma 1 to confirm or challenge the originally proposed chemical structure. The initial

elucidation was based on spectroscopic techniques, primarily 2D NMR and mass spectrometry.

This guide provides a detailed overview of the original structural elucidation of Coumamidine

gamma 1 and its isomer, Coumamidine gamma 2, as presented in the initial 1989 publication in

the Journal of Antibiotics.[1][2] While a direct comparison with independent verification data is

not possible due to the absence of such studies, this guide will compare the data of the two

isomers as originally reported.

Originally Proposed Structure and Spectroscopic
Data
The structures of Coumamidine gamma 1 and gamma 2 were determined to be novel, isomeric

antibiotics belonging to the cinodine class.[1][2] The structural elucidation was accomplished

through a combination of 2D NMR correlation experiments and mass spectral analysis.[1][2]

Table 1: Key Spectroscopic Data for the Original Structure Elucidation of Coumamidine Gamma

1 and Gamma 2
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Property Coumamidine gamma 1 Coumamidine gamma 2

Molecular Formula C39H57N7O12 C39H57N7O12

Mass Spectrometry FAB-MS: [M+H]+ at m/z 816 FAB-MS: [M+H]+ at m/z 816

Key ¹H NMR Signals
Not explicitly detailed in

abstract

Not explicitly detailed in

abstract

Key ¹³C NMR Signals
Not explicitly detailed in

abstract

Not explicitly detailed in

abstract

UV λmax (MeOH) 228, 275, 305 nm 228, 275, 305 nm

Source: The Journal of Antibiotics, 1989.[1][2]

Experimental Protocols from Original Study
The following experimental protocols are based on the methods described in the original 1989

publication.[1][2]

Isolation and Purification: Coumamidines gamma 1 and gamma 2 were isolated from the

fermentation broth of an actinomycete strain. The process involved a series of chromatographic

steps, including adsorption and gel filtration chromatography, to separate the two isomers.[1][2]

Structure Elucidation:

Mass Spectrometry: Fast Atom Bombardment Mass Spectrometry (FAB-MS) was used to

determine the molecular weight of the compounds.

NMR Spectroscopy: A suite of 2D NMR experiments, including COSY (Correlation

Spectroscopy), was employed to establish the connectivity of protons and carbons within the

molecules, ultimately leading to the proposed structures.

Comparative Analysis and Signaling Pathways
The following diagrams illustrate the workflow for the original structure elucidation and the

isomeric relationship between Coumamidine gamma 1 and gamma 2.
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Caption: Workflow for the isolation and structural elucidation of Coumamidine isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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